Cas no 2845-89-8 (3-Chloroanisole)

• Product Name: 3-Chloroanisole
• CAS No: 2845-89-8
• MF: C₇H₇ClO
• MW: 142.5829
• MDL: MFCD00000591
• CID: 43485
• PubChem ID: 17833
• Update Time: 2025-10-24

3-Chloroanisole Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-methoxybenzene
• M-CHLOROANISOLE
• 3-CHLOROANISOL
• 3-CHLOROANISOLE
• 1-chloro-3-methoxy-benzen
• Anisole, m-chloro-
• m-Chlorophenyl methyl ether
• meta-Chloroanisole
• 1-chloro-3-methoxy-benzene
• 3-methoxychlorobenzene
• 3-methoxyphenyl chloride
• Anisole,m-chloro
• Benzene,1-chloro-3-methoxy
• Benzene, 1-chloro-3-methoxy-
• YUKILTJWFRTXGB-UHFFFAOYSA-N
• 3-anisolyl chloride
• PubChem3615
• 3-Chloromethoxybenzene
• m-methoxyphenyl chloride
• KSC490I8R
• BCP24449
• TRA004
• 3-Chloroanisole, Vetec(TM) reagent grade, 98%
• CS-W018269
• SY009231
• DTXCID9037820
• 2,1,3-Benzothiadiazole-4-propanoicacid,a-[[(2-hydroxyphenyl)methylene]amino]-
• F13566
• EINECS 220-642-7
• 2845-89-8
• EN300-16118
• SCHEMBL70822
• DTXSID7062667
• 3-Chloroanisole, 98%
• AKOS008947783
• NS00028488
• GS-3089
• MFCD00000591
• SCHEMBL12015248
• W-107042
• 3-Chloroanisole

• MDL： MFCD00000591
• Inchi： 1S/C7H7ClO/c1-9-7-4-2-3-6(8)5-7/h2-5H,1H3
• InChI Key： YUKILTJWFRTXGB-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1[H])OC([H])([H])[H]
• BRN： 2041497

Computed Properties

• Exact Mass: 142.01900
• Monoisotopic Mass: 142.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 1.164 g/mL at 25 °C(lit.)
• Melting Point: 25°C
• Boiling Point: 193 °C(lit.)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: n20/D 1.536(lit.)
• Solubility: 235mg/l
• PSA: 9.23000
• LogP: 2.34860
• Solubility: Not available

3-Chloroanisole Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-Chloroanisole

3-Chloroanisole: A Comprehensive Overview

3-Chloroanisole, also known by its CAS number CAS No 2845-89-8, is a chemical compound with the molecular formula C7H7ClO. It belongs to the class of aromatic ethers and is widely recognized for its unique chemical properties and applications in various industries. This compound is derived from anisole, which is a methoxy derivative of aniline, with a chlorine atom substituted at the meta position of the aromatic ring. The substitution at the meta position imparts distinct electronic and steric effects, making 3-Chloroanisole a valuable compound in both academic and industrial research.

The synthesis of 3-Chloroanisole typically involves the chlorination of anisole under controlled conditions. This process can be achieved through electrophilic substitution reactions, where a chlorine atom replaces a hydrogen atom on the aromatic ring. The reaction conditions, such as temperature, pressure, and catalysts, play a crucial role in ensuring high yield and purity of the product. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly methods for synthesizing CAS No 2845-89-8, reducing production costs and minimizing waste generation.

3-Chloroanisole exhibits several interesting physical and chemical properties that make it suitable for various applications. It is a colorless to pale yellow liquid with a characteristic odor. The compound has a boiling point of approximately 140°C at standard atmospheric pressure and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane, chloroform, and ethanol. Its chemical stability under normal conditions makes it ideal for use in pharmaceuticals, agrochemicals, and specialty chemicals.

In recent years, there has been significant interest in exploring the biological activities of 3-Chloroanisole. Studies have shown that this compound possesses potential anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Researchers have also investigated its role as a precursor in the synthesis of more complex molecules with therapeutic applications. For instance, derivatives of CAS No 2845-89-8 have been explored for their ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

The application of 3-Chloroanisole extends beyond pharmaceuticals into the field of materials science. It has been used as a building block in the synthesis of advanced materials, including polymers and nanoparticles. Its ability to undergo various types of chemical reactions, such as nucleophilic substitution and coupling reactions, makes it versatile in creating functional materials with tailored properties. Recent research has focused on utilizing CAS No 2845-89-8 in the development of stimuli-responsive materials that can respond to external stimuli like temperature or pH changes.

In terms of environmental impact, 3-Chloroanisole has been studied for its biodegradability and toxicity profiles. Experimental data indicate that the compound undergoes moderate biodegradation under aerobic conditions, with microbial communities playing a significant role in its breakdown. However, its persistence in certain environmental matrices raises concerns about long-term ecological effects. Regulatory agencies have implemented guidelines to ensure safe handling and disposal practices for this compound.

The demand for CAS No 2845-89-8 continues to grow due to its diverse applications across multiple industries. As technology advances, new methods for synthesizing this compound are being developed to enhance efficiency and reduce environmental footprint. Additionally, ongoing research into its biological and material properties is expected to uncover novel uses that further expand its utility.

In conclusion, 3-Chloroanisole, or CAS No 2845-89-8, is a versatile compound with significant potential in various fields due to its unique chemical properties and diverse applications. Its role as a key intermediate in pharmaceuticals, agrochemicals, and materials science underscores its importance in modern chemistry. As research progresses, it is anticipated that new insights into its properties will lead to innovative solutions addressing current challenges in these industries.